BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Trimethyl-d6-amine (N,N-
Dimethyl-d6)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

TRIMETHYL-D6-AMINE

Compound Name:
(DIMETHYL-D6)

CAS No.: 16585-35-6

Cat. No.: B1144195

Get Quote

Strategic Sourcing, Chemical Profiling, and Application
in Drug Development
Executive Summary

Trimethyl-d6-amine (CAS: 347840-14-6) is a specialized stable isotope-labeled reagent where
two methyl groups are fully deuterated (

) and one remains non-deuterated (

). Unlike the fully deuterated Trimethylamine-d9, this specific isotopologue serves two distinct,
high-value functions in pharmaceutical research:

e Regulatory Compliance: It is a critical impurity standard for Rifabutin and related rifamycin
antibiotics, used to validate analytical methods for quality control.

» Metabolic Engineering: It serves as a probe for N-demethylation pathways, allowing
researchers to differentiate between specific methyl group metabolic liabilities using the
Kinetic Isotope Effect (KIE).
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This guide details the verified supply chain, technical specifications, and a self-validating
protocol for utilizing this reagent in reductive amination.

Chemical Profile & Specifications

Feature Specification

) Trimethyl-d6-amine Hydrochloride (N,N-
Chemical Name

Dimethyl-d6)
347840-14-6 (HCI Salt) / 593-81-7 (Unlabeled
CAS Number
Parent)
Molecular Formula
Molecular Weight 101.61 g/mol (Salt) / 65.15 g/mol (Free Base)
Isotopic Purity
Chemical Purity
Physical Form White to off-white hygroscopic solid (HCI salt)
N Highly soluble in water, methanol, DMSO;
Solubility . .
insoluble in non-polar solvents.[1][2][3]
) Hygroscopic. Store under inert atmosphere
Handling

(Argon/Nitrogen) at -20°C.

Structural Distinction

It is vital to distinguish this compound from its analogs to avoid procurement errors:
e Trimethylamine-do9:

(Fully deuterated). Used when total mass shift (+9 Da) is required.

¢ Dimethylamine-d6:

.[4] The precursor secondary amine, often used to synthesize trimethyl-d6 moieties via
methylation.

e Trimethyl-d6-amine:
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. The specific mixed-isotope target of this guide.

Verified Supply Chain & Sourcing

The supply chain for mixed-isotope methylamines is niche. Most general chemical suppliers
(e.g., Sigma-Aldrich) typically stock the fully deuterated d9 variant or the d6-dimethylamine
precursor. For the specific Trimethyl-d6-amine (dimethyl-d6), the following specialized
manufacturers are the authoritative sources.

Tier 1: Primary Manufacturers (GMP/GLP Capable)

These suppliers synthesize the material and provide comprehensive Certificates of Analysis
(CoA) including isotopic enrichment data (

NMR, MS).

Supplier Product Code Pack Sizes Notes

Listed explicitly as
"Impurity" for
Rifabutin. High-tier
documentation.

LGC Standards / TRC  TRC-A629273 1mg, 10mg, 50mg

Major global source
for deuterated

CDN Isotopes D-3732 0.05¢, 0.1g )
isotopes. Often

distributed by others.

Strong presence in

India/Asia. Good for
Clearsynth CS-C-01719 Custom

bulk custom

synthesis.

Tier 2: Distributors

e Qmx Laboratories: Distributes CDN Isotopes products in Europe.

o Eurisotop: Major European distributor for CIL and others; may custom order the d6 variant.
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Supply Chain Visualization

The following diagram illustrates the flow from raw isotope production to the final research
application, highlighting critical QC checkpoints.

! Critical Quality Attributes (CQA)
!

Trimethyl-d6-amine. g QC validation
(CAS 347840-14-6) ] (LH-NMR, MS, KF)

Click to download full resolution via product page

Figure 1: Supply chain workflow for Trimethyl-d6-amine, from isotope enrichment to end-user
delivery.

Core Applications & Mechanisms
A. The "Deuterium Switch" in Metabolic Stability

The N-methyl group is a metabolic "soft spot,” frequently targeted by Cytochrome P450
enzymes for demethylation. By replacing Hydrogen with Deuterium (D), the carbon-deuterium (

) bond is significantly stronger than the carbon-hydrogen (
) bond due to the lower zero-point energy.

e Mechanism: Primary Kinetic Isotope Effect (KIE).
e Outcome: The rate of C-D bond cleavage is reduced (

).

o Application: Researchers use Trimethyl-d6-amine to synthesize drug candidates where only
two methyls are deuterated. If metabolic clearance is dominated by demethylation of these
specific groups, the drug's half-life (

) increases.
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B. Regulatory Impurity Standard (Rifabutin)

In the synthesis of Rifabutin, N-dealkylation or incomplete methylation can lead to impurities.
Trimethyl-d6-amine is used as a surrogate standard in LC-MS assays. The +6 Da mass shift
allows the impurity to be co-eluted with the natural impurity but spectrally resolved, ensuring
precise quantification without matrix interference.

Protocol: Self-Validating Reductive Amination

Objective: Install the Dimethyl-d6-amine moiety onto a primary amine or aldehyde substrate
using the reagent.

Note: Since Trimethyl-d6-amine is a tertiary amine, it is often the product of interest. However, if
you are using Dimethylamine-d6 (the precursor often confused with the title compound) to
create a trimethyl-d6 motif, follow this protocol.

Materials

» Reagent: Dimethylamine-d6 HCI (CAS 53170-19-7) or Trimethyl-d6-amine (as a standard).
[5]

e Substrate: Target Aldehyde/Ketone.

e Reductant: Sodium Triacetoxyborohydride (

).

e Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Workflow

o Free Basing (Critical): The commercial reagent is an HCI salt.

o Action: Suspend Dimethylamine-d6 HCl in DCM. Add 1.1 eq of Triethylamine (TEA) or
Diisopropylethylamine (DIPEA). Stir for 10 min.

¢ Imine Formation:
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o Action: Add the substrate (Aldehyde) to the mixture. Add Activated Molecular Sieves (4A)
to scavenge water. Stir for 30-60 min at Room Temp.

» Reduction:
o Action: Cool to 0°C. Add 1.5 eq of STAB. Allow to warm to RT and stir overnight.
» Validation (The "Self-Validating" Step):
o Action: Perform LC-MS on an aliquot.
o Pass Criteria: Look for the M+6 mass shift relative to the non-deuterated standard.
o Proton NMR Check: The

-NMR should show the absence of the dimethyl singlet (usually ~2.2 ppm) that would
appear in the non-deuterated product. The disappearance of this peak confirms high
isotopic enrichment.

Metabolic Pathway Visualization

The following diagram demonstrates how the deuterated amine resists metabolic degradation.
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Figure 2: The Kinetic Isotope Effect (KIE) mechanism where C-D bonds resist P450-mediated
oxidative dealkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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